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Compound of Interest

Compound Name: 2-Benzylaniline

Cat. No.: B1266149

The following guide provides essential safety and logistical information for the proper disposal
of 2-Benzylaniline, ensuring compliance with safety regulations and promoting a secure
laboratory environment. This information is intended for researchers, scientists, and drug
development professionals.

Immediate Safety and Hazard Information

2-Benzylaniline is a chemical that requires careful handling during disposal due to its
hazardous properties. It is classified as a skin and eye irritant and may cause respiratory
irritation.[1][2] It is also considered severely hazardous to water (WGK 3), meaning it must not
be allowed to enter the environment.[1] Standard laboratory chemical disposal protocols for
hazardous waste must be strictly followed.

Key Hazard Classifications:

o Skin Irritant (Category 2)[1][2]

o Eye Irritant (Category 2)[1][2]

o Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System[1][2]

Under no circumstances should 2-Benzylaniline be disposed of down the drain or in regular
trash.[3][4] Improper disposal poses a significant risk to both human health and the
environment.

Quantitative Data Summary
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For quick reference, the key quantitative and safety data for 2-Benzylaniline are summarized
in the table below.

Property Value Reference
CAS Number 28059-64-5 [1]
Molecular Formula CisHisN [1][5]
Molecular Weight 183.25 g/mol [1][5]
Form Solid [1]
Melting Point 49-54 °C [1]
Flash Point 113 °C (235.4 °F) - closed cup [1]
Hazard Codes H315, H319, H335 [1]
Storage Class 11 (Combustible Solids) [1]
. 3 (Severely hazardous to 1]
water)

Personal Protective Equipment (PPE) Protocol

Before handling 2-Benzylaniline for disposal, ensure the following Personal Protective
Equipment (PPE) is worn to minimize exposure risk:

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.[1]

Skin and Body Protection: A lab coat is mandatory. Ensure skin is not exposed.

Respiratory Protection: For fine particles or dust, use an N95-type dust mask.[1]

Step-by-Step Disposal Procedure

The disposal of 2-Benzylaniline must be handled as hazardous chemical waste. Follow these
steps precisely.
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Step 1: Waste Collection

o Collect waste 2-Benzylaniline, including any contaminated materials (e.g., weighing paper,
contaminated gloves, or absorbent pads), in a designated waste container.

« Do not mix 2-Benzylaniline with other incompatible waste streams. It should be segregated
with other aromatic amine waste or as directed by your institution's EHS department.[6][7]

Step 2: Container Selection and Labeling

o Container: Use a container that is chemically compatible with 2-Benzylaniline and is in good
condition with a secure, leak-proof lid.[6][7] The original product container is often a suitable
choice if it is not damaged.[6]

o Labeling: The container must be clearly labeled as "Hazardous Waste."[3] The label must
include:

o

The full chemical name: "2-Benzylaniline" (avoiding abbreviations).

[¢]

The specific hazards (e.g., "Irritant,” "Combustible").

The date when waste was first added to the container.

[e]

[e]

An accurate list of all components and their approximate percentages if it is a mixed waste
stream.[8]

Step 3: Storage in a Satellite Accumulation Area (SAA)

» Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA).[3][6]

e The SAA must be at or near the point of waste generation and under the control of laboratory
personnel.[3][7]

o Ensure the SAA is a well-ventilated area, away from ignition sources.

o Store acids and bases separately, and keep this waste away from cyanides or sulfides.[6]
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Step 4: Arranging for Disposal

Once the container is full or has been in the SAA for the maximum allowed time (typically up
to one year, but institutional policies may vary), arrange for its disposal.[6]

Contact your institution's Environmental Health & Safety (EHS) department to schedule a
waste pickup.[3][8]

Provide the EHS team with all necessary information from the hazardous waste tag.

Emergency Spill Procedures

In case of a spill:

Evacuate: Alert personnel in the immediate area and evacuate if necessary.
Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from spreading or entering drains.

Personal Protection: Wear the appropriate PPE as described above.

Clean-up: Carefully collect the spilled solid using an absorbent material. Place all
contaminated materials into a sealed, labeled hazardous waste container.

Decontaminate: Clean the spill area thoroughly.

Report: Report the spill to your laboratory supervisor and EHS department.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 2-Benzylaniline.
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Caption: Workflow for the safe disposal of 2-Benzylaniline waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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